2-Amino-2-(1-methylpiperidin-4-yl)ethanol
Overview
Description
“2-Amino-2-(1-methylpiperidin-4-yl)ethanol” is a chemical compound with the molecular formula C8H18N2O . It has a molecular weight of 158.24 g/mol . The IUPAC name for this compound is 2-(4-amino-1-methyl-4-piperidinyl)ethanol .
Molecular Structure Analysis
The InChI code for “2-Amino-2-(1-methylpiperidin-4-yl)ethanol” is 1S/C8H18N2O/c1-10-5-2-8(9,3-6-10)4-7-11/h11H,2-7,9H2,1H3 . The Canonical SMILES for this compound is CN1CCC(CC1)NCCO .
Physical And Chemical Properties Analysis
The physical form of “2-Amino-2-(1-methylpiperidin-4-yl)ethanol” is reported to be an oil . The compound has a topological polar surface area of 35.5 Ų . It has 2 hydrogen bond donors and 3 hydrogen bond acceptors . The compound has a rotatable bond count of 3 .
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
Piperidine derivatives, such as 2-amino-2-(1-methyl-4-piperidyl)ethanol, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Development of ALK and ROS1 Inhibitors
A series of 2-amino-4-(1-piperidine) pyridine derivatives, which could potentially include 2-amino-2-(1-methyl-4-piperidyl)ethanol, have been designed as inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) . These kinases are associated with certain types of cancer, and inhibiting them can be a therapeutic strategy .
Research into Hydrogen Bonding
The compound has been studied for its cooperative hydrogen bonding in piperidine-ethanol complexes. This research provides insights into the potential chemical reactions that 2-amino-2-(1-methyl-4-piperidyl)ethanol could undergo.
Chemical Reagent in Organic Synthesis
2-amino-2-(1-methyl-4-piperidyl)ethanol can be used as a reagent in organic synthesis. For example, it is used in the preparation of other complex organic compounds .
Study of Piperidine Ring Modifications
The compound can be used to study modifications to piperidine rings to create new analogs. This research can lead to the development of new chemical entities with potential applications in various fields.
Development of New Synthetic Methods
The compound can be used in the development of new synthetic methods. For instance, it can be used to study fast and cost-effective methods for the synthesis of substituted piperidines .
Safety and Hazards
The safety information for “2-Amino-2-(1-methylpiperidin-4-yl)ethanol” indicates that it has GHS05 and GHS07 pictograms . The hazard statements include H302, H315, H318, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-amino-2-(1-methylpiperidin-4-yl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O/c1-10-4-2-7(3-5-10)8(9)6-11/h7-8,11H,2-6,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZMHQEINKCGOGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)C(CO)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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